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Compound of Interest

Compound Name: 3-Ethoxysalicylaldehyde

Cat. No.: B1293910 Get Quote

An In-depth Technical Guide to the Safe Handling of 3-Ethoxysalicylaldehyde

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 3-
Ethoxysalicylaldehyde (CAS No. 492-88-6), a key intermediate in various synthetic

applications, including the development of Schiff base ligands and other novel compounds.[1]

Adherence to strict safety protocols is essential when working with this chemical to mitigate

potential hazards.

Chemical and Physical Properties
3-Ethoxysalicylaldehyde, also known as 3-ethoxy-2-hydroxybenzaldehyde, is an aromatic

aldehyde.[2] Its physical state is typically a solid crystalline powder, ranging in color from light

yellow to brown.[3] A summary of its key physical and chemical properties is presented in Table

1.

Table 1: Physical and Chemical Properties of 3-Ethoxysalicylaldehyde
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Property Value Source(s)

Molecular Formula C₉H₁₀O₃ [2][4][5]

Molecular Weight 166.17 g/mol [1][2][5]

CAS Number 492-88-6 [3][5]

Appearance
Light yellow to brown to dark

green powder to crystal
[4]

Melting Point 66-68 °C (150.8-154.4 °F) [3][5]

Boiling Point 263-264 °C (505.4-507.2 °F) [3][5]

Solubility

Limited solubility in water;

soluble in organic solvents like

ethanol and ether.[4] Slightly

soluble in methanol.

Stability Air sensitive. [3]

Hazard Identification and Classification
3-Ethoxysalicylaldehyde is classified as a hazardous substance.[3] It is crucial to understand

its potential health effects and physical hazards to ensure safe handling. The primary hazards

are summarized in Table 2.

Table 2: Hazard Identification for 3-Ethoxysalicylaldehyde
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Hazard Class Hazard Statement GHS Pictogram Signal Word

Skin Irritation
H315: Causes skin

irritation
❕ Warning

Eye Irritation
H319: Causes serious

eye irritation
❕ Warning

Specific Target Organ

Toxicity (Single

Exposure)

H335: May cause

respiratory irritation
❕ Warning

Acute Toxicity (Oral)
H302: Harmful if

swallowed
❕ Warning

Source:[3][5]

Some sources also indicate it may be a combustible liquid (H227), harmful if inhaled (H332),

may damage fertility or the unborn child (H360), and is toxic to aquatic life with long-lasting

effects (H411). Given the potential for severe health effects, it is imperative to handle this

compound with caution.

Risk Assessment and Control Measures
A thorough risk assessment should be conducted before commencing any work with 3-
Ethoxysalicylaldehyde. The following diagram illustrates the logical flow of this process.
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Figure 1. Hazard Management Workflow for 3-Ethoxysalicylaldehyde
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Caption: Hazard Management Workflow for 3-Ethoxysalicylaldehyde

Engineering Controls
Ventilation: Always handle 3-Ethoxysalicylaldehyde in a well-ventilated area. For

procedures that may generate dust or vapors, a chemical fume hood is mandatory.

Safety Equipment: Ensure that eyewash stations and safety showers are readily accessible

and in close proximity to the workstation.[3]

Personal Protective Equipment (PPE)
A comprehensive selection of PPE is required to prevent skin, eye, and respiratory exposure.

Table 3: Recommended Personal Protective Equipment
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Protection Type Specification Source(s)

Eye/Face Protection
Chemical safety goggles or a

face shield.
[3]

Skin Protection

Chemically resistant gloves

(e.g., nitrile rubber), a lab coat,

and closed-toe shoes.

[3]

Respiratory Protection

For operations where dust may

be generated, a NIOSH-

approved N95 dust mask or

higher is necessary.[5] If

vapors are expected, a

respirator with an appropriate

organic vapor cartridge is

recommended.

Handling and Storage
Handling: Avoid contact with skin, eyes, and clothing.[3] Do not breathe dust or vapors.[3]

Wash hands thoroughly after handling.[3] Keep away from heat, sparks, and open flames.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[3] This

compound is air sensitive and should be stored under an inert atmosphere (e.g., nitrogen). It

is incompatible with oxidizing agents.[3]

Experimental Protocol: Safe Laboratory Handling
The following workflow outlines the key steps for safely handling 3-Ethoxysalicylaldehyde in a

research setting. This protocol is a general guideline and should be adapted to specific

experimental needs in consultation with your institution's safety office.
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Figure 2. Laboratory Handling Workflow for 3-Ethoxysalicylaldehyde
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Caption: Laboratory Handling Workflow for 3-Ethoxysalicylaldehyde

Detailed Methodologies
Weighing: To minimize dust inhalation, weigh the solid compound in a chemical fume hood or

a balance enclosure with appropriate ventilation.

Dissolution: When preparing solutions, add the solid 3-Ethoxysalicylaldehyde to the

solvent slowly to avoid splashing.

Reaction Monitoring: If heating is required, use a well-controlled heating mantle and monitor

the reaction for any signs of uncontrolled exothermic activity.
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Spill Response: In the event of a spill, evacuate the area and prevent the spread of the

material. For small spills, use an absorbent material and place it in a sealed container for

disposal. For larger spills, follow your institution's emergency procedures.[6] Do not let the

product enter drains.[6]

First-Aid Measures
In case of exposure, immediate action is critical.

Table 4: First-Aid Procedures for 3-Ethoxysalicylaldehyde Exposure

Exposure Route First-Aid Measures Source(s)

Inhalation

Move the victim to fresh air. If

not breathing, provide artificial

respiration. Seek medical

attention.

[3]

Skin Contact

Immediately wash the affected

area with plenty of soap and

water for at least 15 minutes.

Remove contaminated

clothing. If irritation persists,

seek medical attention.

[3]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids.

Remove contact lenses if

present and easy to do.

Continue rinsing. Seek

immediate medical attention.

[3]

Ingestion

Do not induce vomiting. Clean

the mouth with water and drink

plenty of water afterward. Seek

medical attention.

[3]
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Toxicological Information
Detailed toxicological data for 3-Ethoxysalicylaldehyde is limited. However, one source

indicates it is a poison by intraperitoneal and intravenous routes.[1] The primary health

concerns are irritation to the skin, eyes, and respiratory system, and potential harm if

swallowed.[3][5]

Disposal Considerations
Dispose of waste 3-Ethoxysalicylaldehyde and contaminated materials in accordance with all

applicable federal, state, and local environmental regulations.[3] Do not dispose of it down the

drain.

This technical guide is intended to provide a comprehensive overview of the safety and

handling precautions for 3-Ethoxysalicylaldehyde. It is not a substitute for a thorough review

of the Safety Data Sheet (SDS) and consultation with your institution's environmental health

and safety department. Always prioritize safety and adhere to established laboratory protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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